Cas no 106835-04-5 (1-Propanamine, 3-bromo-N,N-dipropyl-)
106835-04-5 structure
Product Name:1-Propanamine, 3-bromo-N,N-dipropyl-
CAS No:106835-04-5
MF:C9H20BrN
MW:222.165802001953
CID:1184687
PubChem ID:61286700
Update Time:2025-04-20
1-Propanamine, 3-bromo-N,N-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanamine, 3-bromo-N,N-dipropyl-
- 3-bromo-N,N-dipropylpropan-1-amine
- 106835-04-5
- AKOS010539427
- DTXSID10734167
-
- Inchi: 1S/C9H20BrN/c1-3-7-11(8-4-2)9-5-6-10/h3-9H2,1-2H3
- InChI Key: SORHYXRSCNAGQI-UHFFFAOYSA-N
- SMILES: BrCCCN(CCC)CCC
Computed Properties
- Exact Mass: 221.078
- Monoisotopic Mass: 221.07791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 70
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
1-Propanamine, 3-bromo-N,N-dipropyl- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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